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Abstract

This technical guide provides a comprehensive overview of the determination of the melting

point for 1-phenylethylamine hydrochloride, a critical parameter for its identification and

purity assessment. The document outlines the physicochemical properties of the compound

and presents a detailed experimental protocol for accurate melting point measurement using

the capillary method. Data is summarized in tabular format for clarity, and a logical workflow of

the determination process is visualized. This guide is intended for researchers, scientists, and

professionals in the field of drug development and chemical analysis.

Introduction
1-Phenylethylamine hydrochloride is the salt of 1-phenylethylamine, a primary amine

categorized as a phenethylamine.[1][2] It is a crucial compound used as an analytical reference

standard in research and forensic applications.[2] The melting point of a crystalline solid is a

fundamental physical property that provides a key criterion for its identity and purity. For a pure,

crystalline compound, melting typically occurs over a narrow temperature range (0.5-1.0°C).[3]

The presence of impurities generally causes a depression of the melting point and a

broadening of the melting range.[3] Therefore, the accurate determination of the melting point

of 1-phenylethylamine hydrochloride is essential for quality control and characterization in a

laboratory setting.
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A summary of the key physicochemical properties of 1-phenylethylamine hydrochloride is

presented below. This data is essential for handling, storage, and analysis of the compound.

Property Value Source

Chemical Name

α-methyl-

benzenemethanamine,

monohydrochloride

[2]

Synonyms

(±)-α-Methylbenzylamine

hydrochloride, DL-α-

Methylbenzylamine

hydrochloride

[2]

CAS Number 13437-79-1 [1][2][4][5]

Molecular Formula C₈H₁₁N · HCl (or C₈H₁₂ClN) [1][2][6]

Molecular Weight 157.64 g/mol [1][2][6]

Appearance Solid [2]

Solubility

Soluble in Chloroform and

Methanol; Slightly soluble in

Acetonitrile.[1][2]

Experimental Protocol: Melting Point Determination
The standard method for determining the melting point of a crystalline organic solid like 1-
phenylethylamine hydrochloride is the capillary method, which can be performed using a

digital melting point apparatus or a Thiele tube setup.[3][7]

3.1 Apparatus and Materials

Melting point apparatus (e.g., Mel-Temp or similar digital instrument)

Glass capillary tubes (one end sealed)

Thermometer (calibrated) or digital temperature probe
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1-Phenylethylamine hydrochloride sample (powdered)

Mortar and pestle

Spatula

Packing tube or rod

3.2 Sample Preparation

Ensure the 1-phenylethylamine hydrochloride sample is completely dry, as residual

solvent can act as an impurity and depress the melting point.

Place a small amount of the sample on a clean, dry surface. If the crystals are large, gently

pulverize them into a fine powder using a mortar and pestle.[8]

Load the capillary tube by tapping the open end into the powdered sample until a small

amount of solid enters the tube.[9]

Invert the tube and tap it gently on a hard surface to cause the solid to fall to the sealed end.

[9] To pack the sample tightly, drop the capillary tube, sealed-end down, through a long glass

tube onto the benchtop.[9]

Repeat until the packed sample column is approximately 2-3 mm high.[9] A sample height

greater than this can lead to an artificially broad melting range.[9]

3.3 Measurement Procedure

Preliminary (Fast) Determination: If the approximate melting point is unknown, perform a

rapid determination by heating the sample at a rate of 10-20°C per minute.[7][8] This will

establish a rough melting range. A fresh sample must be used for the subsequent accurate

determination.[9]

Accurate Determination:

Allow the apparatus to cool to at least 20°C below the approximate melting point found in

the preliminary run.[9]
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Place the prepared capillary tube into the heating block of the apparatus.

Set the heating rate to a slow, controlled value, typically 1-2°C per minute, once the

temperature is within 20°C of the expected melting point.[3][7][9] A very slow heating rate

is crucial for an accurate measurement.[3]

Observe the sample through the magnifying lens.

Record the temperature at which the first droplet of liquid appears (onset of melting).

Continue heating slowly and record the temperature at which the last solid crystal melts

into a clear liquid (clear point).

Reporting: The melting point should be reported as a range from the onset temperature to

the clear point temperature. For high-purity substances, this range should be narrow.

Verification: For confirmation, it is good practice to repeat the measurement with a second

fresh sample to ensure the results are consistent.[3]

3.4 Safety Precautions

Wear appropriate personal protective equipment (PPE), including safety goggles and

laboratory gloves.

Handle 1-phenylethylamine hydrochloride in a well-ventilated area or a chemical fume

hood.

Allow the melting point apparatus to cool completely before storing.

Dispose of used capillary tubes in a designated glass waste container.

Data Presentation: Reported Melting Point
The melting point of 1-phenylethylamine hydrochloride has been reported in the literature.

The accepted value is summarized in the table below.
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Compound
Reported Melting Point
(°C)

Enantiomeric Form

1-Phenylethylamine

Hydrochloride
148 Racemic (±)

Sources:[1][4]

Note: The free base forms of (R)- and (S)-1-phenylethylamine are liquids at room temperature

with reported melting points of -10°C.[10][11][12][13][14]

Workflow and Logical Relationships
The logical flow of the experimental procedure for determining the melting point is critical for

achieving accurate and reproducible results. The following diagram illustrates the key steps

and decision points in the workflow.
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Phase 1: Preparation

Phase 2: Measurement

Phase 3: Analysis & Cleanup

Obtain Dry Sample

Pulverize Sample
(if necessary)

Pack Capillary Tube
(2-3 mm height)

Place Sample in
Apparatus

Perform Fast Ramp
(10-20°C/min)

Determine Approx. MP

Cool Apparatus
(to T < Approx. MP - 20°C)

Perform Slow Ramp
(1-2°C/min)

Record T_onset
(First liquid droplet)

Record T_clear
(All solid melts)

Report Melting Range
(T_onset - T_clear)

Apparatus Cooldown
& Cleanup

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Conclusion
The determination of the melting point of 1-phenylethylamine hydrochloride is a

straightforward yet critical analytical procedure for verifying the identity and purity of the

substance. A reported melting point of 148°C serves as a benchmark for laboratory analysis.[1]

[4] By adhering to the detailed protocol outlined in this guide, which includes proper sample

preparation and controlled heating rates, researchers can obtain accurate and reliable data

essential for quality assurance in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Determination of the Melting Point of
1-Phenylethylamine Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3039810#1-phenylethylamine-hydrochloride-melting-
point-determination]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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